1-(2-Methylpyridin-4-yl)benzimidazole

• IUPAC Name: 1-(2-methylpyridin-4-yl)benzimidazole
• InChI: InChI=1S/C13H11N3/c1-10-8-11(6-7-14-10)16-9-15-12-4-2-3-5-13(12)16/h2-9H,1H3
• InChI Key: XNAYKKUPXXSAMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2C=NC3=CC=CC=C32
• Molecular Formula: C13H11N3
• Molecular Weight: 209.25 g/mol
• CAS No.: 1269253-45-3

Description

“1-(2-Methylpyridin-4-yl)benzimidazole” is a compound that belongs to the benzimidazole family. Benzimidazoles are an important class of compounds with a wide range of applications in medicinal chemistry. They are known for their diverse biological and clinical applications.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. The synthetic pathway to various benzimidazole derivatives usually proceeds through two steps: first, the construction of the desired benzene ring containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a benzene ring fused to an imidazole ring. The benzimidazole core is planar, allowing it to interact easily with biopolymers in the living system.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to exhibit a wide range of chemical reactions. They can undergo various reactions such as alkylation, acylation, nitration, sulfonation, and halogenation.

Physical and Chemical Properties Analysis

Benzimidazole derivatives are generally stable compounds. They are characterized by their stability, resistance to oxidation and reduction, and their ability to form complexes with various types of enzymes and receptors.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse and depends on their specific chemical structure and the biological target they interact with.

Safety and Hazards

Like all chemicals, benzimidazole derivatives should be handled with care. They should be used in a well-ventilated area and contact with skin and eyes should be avoided.

Future Directions

The synthesis of new compounds with antimicrobial and antiviral properties is a central objective today in the context of the COVID-19 pandemic. Benzimidazole and pyrazole compounds have remarkable biological properties, such as antimicrobial, antiviral, antitumor, analgesic, anti-inflammatory, anti-Alzheimer’s, antiulcer, antidiabetic. Therefore, the future research directions may focus on the development of new benzimidazole derivatives with enhanced biological activities and minimal side effects.